4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 4-fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C15H13FO3/c1-9-7-11(19-2)4-6-12(9)14-8-10(16)3-5-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key: RNBXRXBEROIREL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C2=C(C=CC(=C2)F)C(=O)O
• Molecular Formula: C15H13FO3
• DSSTOX Substance ID: DTXSID10681243
• Molecular Weight: 260.26 g/mol
• CAS RN: 1183066-20-7

Description

4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid (4F2MMPBA) is a synthetic organic compound belonging to the class of benzoic acids. It is a white crystalline solid with a molecular weight of 250.26 g/mol and a melting point of 99-101°C. 4F2MMPBA is used in a variety of scientific research applications, including biochemical and physiological studies.

Scientific Research Applications

4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% is used in a variety of scientific research applications. It is used as a starting material in the synthesis of various compounds such as 4-fluoro-2-(4-methoxy-2-methylphenyl)benzaldehyde, 4-fluoro-2-(4-methoxy-2-methylphenyl)benzamide, and 4-fluoro-2-(4-methoxy-2-methylphenyl)benzimidazole. In addition, 4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has also been used in biochemical and physiological studies to study the effects of various compounds on cells and tissues.

Mechanism of Action

4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has been shown to inhibit the activity of various enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. It has also been shown to inhibit the activity of monoamine oxidase, an enzyme involved in the breakdown of neurotransmitters. In addition, 4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and antioxidant effects.
Biochemical and Physiological Effects
4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. It has also been shown to inhibit the activity of monoamine oxidase, an enzyme involved in the breakdown of neurotransmitters. In addition, 4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The use of 4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% in laboratory experiments has several advantages. It is relatively easy to synthesize, and it is relatively stable in aqueous solutions. In addition, it has a wide range of applications in biochemical and physiological studies. However, there are some limitations to its use in laboratory experiments. It is not very soluble in organic solvents, which can limit its use in certain experiments. In addition, it is toxic and can cause skin irritation, so it must be handled with care.

Future Directions

There are a variety of potential future directions for research involving 4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95%. These include further research into its effects on biochemical and physiological processes, as well as its potential applications in drug development. In addition, further research into its toxicity and potential side effects could be conducted. Finally, further research into its synthesis and stability could be conducted in order to improve its use in laboratory experiments.

Synthesis Methods

4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95% can be synthesized via a two-step process. The first step involves the reaction of 4-fluoro-2-methylphenol and 4-methoxybenzaldehyde in the presence of an acid catalyst. The resulting product is then reacted with acetic anhydride to form the desired product, 4-Fluoro-2-(4-methoxy-2-methylphenyl)benzoic acid, 95%.